Hydrolyzable tannins

Hydrolyzable tannins, also known as condensed tannins or proanthocyanidins, are a class of polyphenolic compounds widely found in plants. These complex molecules play crucial roles in plant defense mechanisms against pathogens and environmental stressors. Hydrolyzable tannins are characterized by their ability to form complexes with proteins, thus influencing the texture and color of foods and beverages derived from plant sources. In industrial applications, these tannins find use in food processing, where they can improve product stability and flavor profiles. Additionally, due to their antioxidant properties, hydrolyzable tannins are utilized in pharmaceuticals for therapeutic purposes. Their extraction from natural sources involves complex processes that require precise control over temperature, pH, and time to maximize yield while maintaining the integrity of the compounds.

Chemical Name	CAS	MF
Casuarictin	79786-00-8	C₄₁H₂₈O₂₆
Tannic acid	72401-53-7	C₇₆H₅₂O₄₆
[1]Benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione,1,2,3,7,8-pentahydroxy-	741-67-3	C₁₄H₆O₉
b-D-Glucopyranose, cyclic3,6-[(1R)-4,4',5,5',6,6'-hexahydroxy[1,1'-biphenyl]-2,2'-dicarboxylate] cyclic2®1:4®9-[(4aS,9bS)-3,4,4a,9b-tetrahydro-4,4,4a,6,7-pentahydroxy-3-oxo-1,9-dibenzofurandicarboxylate]1-(3,4,5-trihydroxybenzoate)	77322-54-4	C₄₁H₂₈O₂₇
Rugosin E	84744-51-4	C₇₅H₅₄O₄₈
Phenanthro[3,4-d]-1,3-dioxole-5-carboxylicacid, 10-(b-D-glucopyranosyloxy)-8-methoxy-6-nitro-	84014-70-0	C₂₃H₂₁NO₁₃
Punicafolin	88847-11-4	C₄₁H₃₀O₂₆
(10aR,11R,12aR,25aR,25bS)-2,3,4,5,6,7,17,18,19,20,21,22-Dodecahydroxy-9,15,24,27-tetraoxo-9,10a,11,12a,13,15,24,25a,25b,27-decahydrodibenzo[g,i]dibenzo[6',7':8',9'][1,4]dioxecino[2',3':4,5]pyrano[3,2- b][1,5]dioxacycloundecin-11-yl 2-[5-({[(10aR,11R,12aR,25aR,25bS)-2,3,4,5,6,7,17,18,19,20,21,22-dodecahydroxy-9,15,24,27-tetraoxo-9,10a,11,12a,13,15,24,25a,25b,27-decahydrodibenzo[g,i]dibenzo[6',7':8', 9'][1,4]dioxecino[2',3':4,5]pyrano[3,2-b][1,	82203-01-8	C₈₂H₅₄O₅₂
Schisandrer A	82042-38-4	C₃₀H₃₂O₉
Gomisin M2	82425-45-4	C₂₂H₂₆O₆

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